Cas no 17878-64-7 (2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)-)

2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)- structure
17878-64-7 structure
Product Name:2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)-
CAS No:17878-64-7
MF:C8H14N2O2
MW:170.208961963654
CID:223581
PubChem ID:5822195
Update Time:2025-04-19

2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenediamide,N1,N1,N4,N4-tetramethyl-, (2E)-
    • (E)-N,N,N',N'-tetramethylbut-2-enediamide
    • AC1NY1NJ
    • N,N,N',N'-tetramethyl-2-butenediamide (E)
    • N,N,N',N'-tetramethylfumaramide
    • N,N,N',N'-Tetramethylfumarsaeurediamid
    • N,N,N',N'-Tetramethylmaleamide
    • N1,N1,N4,N4-tetramethylfumaramide
    • NSC241463
    • Tetra-N-methyl-fumaramid
    • tetra-N-methyl-fumaramide
    • SCHEMBL1577796
    • 17878-64-7
    • AKOS006279247
    • NSC-241463
    • (2E)-N~1~,N~1~,N~4~,N~4~-tetramethyl-2-butenediamide
    • DTXSID00421059
    • SCHEMBL1577795
    • Inchi: 1S/C8H14N2O2/c1-9(2)7(11)5-6-8(12)10(3)4/h5-6H,1-4H3/b6-5+
    • InChI Key: KBRJTGNCPIFGFI-AATRIKPKSA-N
    • SMILES: O=C(/C=C/C(N(C)C)=O)N(C)C

Computed Properties

  • Exact Mass: 170.10562
  • Monoisotopic Mass: 170.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 40.6
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.044
  • Boiling Point: 348.5°C at 760 mmHg
  • Flash Point: 163.6°C
  • Refractive Index: 1.484
  • PSA: 40.62
  • LogP: -0.28100
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